5-((2-Chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2-chlorophenyl)-(4-methylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H20ClN5O2S/c1-24-8-10-25(11-9-24)16(13-5-2-3-6-14(13)21)17-19(27)26-20(29-17)22-18(23-26)15-7-4-12-28-15/h2-7,12,16,27H,8-11H2,1H3
• InChI Key: QOQJWBKETRHUSO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C2=CC=CC=C2Cl)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C20H20ClN5O2S
• Molecular Weight: 429.9 g/mol

Description

5-((2-Chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H20ClN5O2S and its molecular weight is 429.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-Inflammatory Activity

Researchers have synthesized a range of thiazolo[3,2-b]-1,2,4-triazole derivatives, investigating their potential anti-inflammatory activities. The synthesis process involves heating 3-aryl-5-mercapto-1,2,4-triazoles with chloroacetic acid and aromatic aldehyde in acetic acid and acetic anhydride, in the presence of anhydrous sodium acetate. These compounds were then evaluated for their anti-inflammatory properties, indicating a potential research avenue for the development of new anti-inflammatory agents (Tozkoparan et al., 1999).

Antinociceptive and Anti-Inflammatory Properties

Another study focused on synthesizing thiazolopyrimidine derivatives and evaluating their antinociceptive (pain-blocking) and anti-inflammatory properties. The synthesis process involved reacting 7-(4-chlorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one with various aldehydes. These derivatives demonstrated significant antinociceptive and anti-inflammatory activities, highlighting the compound's potential in pain and inflammation management (Selvam et al., 2012).

Lipase and α-Glucosidase Inhibition

The compound and its derivatives were also explored for their potential to inhibit lipase and α-glucosidase, enzymes relevant in metabolic disorders such as diabetes and obesity. The synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide led to compounds showing significant inhibition of these enzymes, which could be beneficial for developing new treatments for metabolic diseases (Bekircan et al., 2015).

Antimicrobial Agents

A study on the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole explored the antimicrobial potential of these compounds. The synthesized formazans showed moderate activity against various pathogenic bacterial and fungal strains, suggesting the chemical compound's derivatives could serve as a basis for developing new antimicrobial agents (Sah et al., 2014).